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Compound of Interest

Compound Name: Chrysoidine R

Cat. No.: B1220201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chrysoidine R, also known as Basic Orange 2, is a basic cationic dye frequently employed as

a biological stain in microscopy.[1] Its characteristic brownish-red or reddish-orange hue

provides contrast to various cellular components.[1] As a cationic dye, Chrysoidine R binds to

negatively charged molecules within cells, such as nucleic acids, making it a useful tool for

visualizing cellular structures. This document provides detailed application notes and protocols

for the preparation of Chrysoidine R staining solutions for use in various microscopy

applications.

Chemical Properties
A thorough understanding of the chemical properties of Chrysoidine R is essential for the

successful preparation of stable and effective staining solutions.
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Property Value Reference

Synonyms Basic Orange 2, C.I. 11320 [1]

Molecular Formula C₁₃H₁₅N₄Cl [2]

Molecular Weight 262.74 g/mol [2]

Appearance
Brownish-red to reddish-

orange powder
[1]

Melting Point 235 °C (decomposes)

Solubility in Water (15 °C) 5.5 g/100 mL

Solubility in Absolute Ethanol

(15 °C)
4.75 g/100 mL

Storage
Store in a cool, dry place away

from direct sunlight.

Applications in Microscopy
Chrysoidine R is a versatile stain with several applications in microscopy, including:

Vital Staining: Due to its ability to penetrate living cells, it can be used for the observation of

live specimens.

Counterstaining: In histological preparations, it can be used to provide a contrasting color to

the primary stain, aiding in the differentiation of cellular structures.

Bacterial Staining: As a basic dye, it effectively stains bacterial cells, facilitating their

visualization and morphological characterization.

Experimental Protocols
The following protocols provide a general framework for the preparation of aqueous and

alcoholic Chrysoidine R staining solutions. It is recommended to start with these general

guidelines and optimize the concentrations and procedures for specific applications and

sample types.
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Protocol 1: Preparation of Aqueous Chrysoidine R
Staining Solution (1% w/v)
This protocol is suitable for general-purpose staining of bacteria and as a simple counterstain.

Materials:

Chrysoidine R powder

Distilled or deionized water

Glacial acetic acid (optional, to aid dissolution)

Volumetric flask (100 mL)

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Filter paper (e.g., Whatman No. 1)

Funnel

Storage bottle (amber glass)

Procedure:

Weighing: Accurately weigh 1.0 g of Chrysoidine R powder.

Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 70 mL of

distilled water.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

solution until the dye is completely dissolved. Gentle heating (e.g., in a 40-50 °C water bath)

may be applied to facilitate dissolution.
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Acidification (Optional): If the dye does not dissolve completely, add a few drops of glacial

acetic acid to the solution while stirring. This can help to increase the solubility of the basic

dye.

Volume Adjustment: Once the dye is fully dissolved, allow the solution to cool to room

temperature. Then, add distilled water to bring the final volume to 100 mL.

Filtration: Filter the solution through filter paper to remove any undissolved particles or

impurities.

Storage: Transfer the filtered solution to a clearly labeled amber glass bottle and store it at

room temperature, protected from light. The solution is typically stable for several months.

Protocol 2: Preparation of Alcoholic Chrysoidine R
Staining Solution (0.5% w/v)
Alcoholic solutions can provide faster staining and are often used in histological procedures.

Materials:

Chrysoidine R powder

Ethanol (95% or absolute)

Distilled or deionized water

Volumetric flask (100 mL)

Magnetic stirrer and stir bar

Weighing paper/boat

Spatula

Filter paper (e.g., Whatman No. 1)

Funnel
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Storage bottle (amber glass)

Procedure:

Weighing: Accurately weigh 0.5 g of Chrysoidine R powder.

Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 80 mL of

95% ethanol.

Mixing: Place a magnetic stir bar in the flask and stir on a magnetic stirrer until the dye is

completely dissolved.

Volume Adjustment: Once dissolved, add 95% ethanol to bring the final volume to 100 mL.

Filtration: Filter the solution through filter paper to remove any undissolved particles.

Storage: Store the filtered solution in a tightly sealed and clearly labeled amber glass bottle

at room temperature.

Workflow for Staining Solution Preparation
The following diagram illustrates the general workflow for preparing a Chrysoidine R staining

solution.
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Caption: General workflow for preparing Chrysoidine R staining solutions.

Safety Precautions
Chrysoidine R is a chemical dye and should be handled with appropriate safety precautions.
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Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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